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Enhanced Electrolyte Wettability of Polyolefin
Battery Separators via Surface Modification with
Hexadecyl Sulfate

Abstract The performance and manufacturing efficiency of lithium-ion batteries are critically
dependent on the thorough wetting of all components by the electrolyte. Commercial polyolefin
separators, primarily made of polyethylene (PE) and polypropylene (PP), are inherently
hydrophobic, which impedes rapid and complete electrolyte uptake.[1][2] This poor wettability
can lead to increased internal resistance, underutilization of active material, and extended
manufacturing times, as the electrolyte filling process can take several days.[1][3] This
document provides a detailed protocol for the surface modification of standard polyolefin
battery separators using the anionic surfactant, hexadecyl sulfate, as a wetting agent. By
introducing a hydrophilic surface character, this treatment drastically improves electrolyte
affinity, leading to faster wetting, lower contact angles, and enhanced electrolyte retention. The
protocols outlined herein cover the preparation of the treatment solution, the separator
modification process, and the subsequent characterization techniques to validate the efficacy of
the treatment.
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Theoretical Framework
The Role of the Separator in Battery Systems

A battery separator is a porous membrane positioned between the anode and cathode to
prevent electrical short circuits while enabling the transport of ionic charge carriers.[3] The
separator's properties, including its porosity, tortuosity, and chemical stability, are paramount to
the overall performance, safety, and cycle life of the battery.[3] While considered an inert
component, its ability to absorb and retain electrolyte is essential for maintaining a low internal
resistance and facilitating efficient ion flow.[1]

The Wettability Challenge with Polyolefin Separators

The majority of commercially available separators are fabricated from polyolefins like PE and
PP due to their excellent mechanical strength, thermal properties, and cost-effectiveness.[3]
However, their nonpolar, hydrophobic nature results in poor affinity for the polar organic
solvents used in liquid electrolytes.[2] This necessitates surface modification to render them
more hydrophilic.[2] Without such modification, the electrolyte struggles to penetrate the small
pores of the separator, trapping gas and creating unwetted regions that compromise battery
performance and safety.[3]

Mechanism of Action: Hexadecyl Sulfate as a Wetting
Agent

Hexadecyl sulfate (also known as cetyl sulfate) is an anionic surfactant characterized by a
long, 16-carbon hydrophobic tail (hexadecyl group) and a polar, hydrophilic sulfate head group.
[4][5] When a polyolefin separator is treated with an aqueous solution of hexadecyl sulfate,
the surfactant molecules adsorb onto the separator's surface.

The causality behind this choice is driven by molecular affinity:

» Hydrophobic Interaction: The nonpolar hexadecyl tail has a strong affinity for the hydrophobic
polyolefin surface, anchoring the surfactant molecule.

» Hydrophilic Interface: The negatively charged sulfate head group orients itself away from the
surface, creating a new, hydrophilic interface exposed to the environment.
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This modification effectively lowers the surface tension between the separator and the
electrolyte, promoting spontaneous wetting. The electrolyte can then rapidly wick into the
porous structure through capillary action, displacing trapped air and ensuring complete
saturation. While surfactants can sometimes be washed away over repeated cycling, this
treatment provides a crucial initial wetting that is critical for the battery formation process.[]

Materials and Equipment

Reagents & Consumables Equipment

Sodium Hexadecyl Sulfate (SHS), 299% Magnetic stirrer with hotplate
Deionized (DI) Water (18.2 MQ-cm) Ultrasonic bath

Isopropanol (IPA), ACS Grade Contact Angle Goniometer

Standard Polyolefin Separator (e.g., Celgard®
2400)

Vacuum oven

Lithium-ion Battery Electrolyte (e.g., 1M LiPFs in )
Analytical Balance (+0.01 mg)

EC:DMC 1:1)

n-Butanol, ACS Grade Digital Micrometer (x1 um)
Glass beakers and graduated cylinders Stainless steel tweezers
Petri dishes Stopwatch

Lint-free wipes Syringe with needle

Experimental Protocols
Protocol 1: Preparation of the Hexadecyl Sulfate (SHS)
Treatment Solution

This protocol describes the preparation of a 0.1% (w/v) SHS treatment solution. This
concentration is a starting point and can be optimized for different separator materials and
desired wetting characteristics.

o Weighing: Accurately weigh 0.10 g of Sodium Hexadecyl Sulfate powder using an analytical
balance.
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» Dissolution: Add the SHS powder to a glass beaker containing 100 mL of DI water.

e Mixing: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir at 300
RPM at room temperature until the SHS is fully dissolved (approximately 10-15 minutes).

 Homogenization: For optimal dispersion, place the beaker in an ultrasonic bath for 5 minutes
to break up any remaining agglomerates. The solution should be clear and homogenous.

o Storage: The solution can be stored at room temperature for up to one week.

Protocol 2: Surface Treatment of Polyolefin Separator

This protocol details a simple dip-coating method for applying the SHS wetting agent to the
separator.

o Separator Preparation: Cut the polyolefin separator into the desired dimensions for testing
(e.g., 5 cm x 5 cm). Handle the separator only with clean tweezers to avoid surface
contamination.

e Immersion: Pour the prepared 0.1% SHS solution into a clean petri dish. Fully immerse the
separator sample in the solution for 60 seconds. Ensure the entire surface is submerged.

» Removal: Using tweezers, carefully remove the separator from the solution. Briefly hold it
vertically to allow excess solution to drip off.

» Drying: Place the treated separator on a lint-free wipe in a petri dish and dry it in a vacuum
oven at 60°C for 2 hours to remove all residual water.

o Storage: Store the dried, surface-modified separators in a desiccator until ready for
characterization or battery assembly.

Protocol 3: Characterization of the Modified Separator

These validation steps are crucial to confirm the success of the surface modification. An
untreated separator should be used as a control for all measurements.

3.3.1 Contact Angle Measurement This test quantitatively measures the wettability of the
separator surface. A lower contact angle indicates better wettability.
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e Secure the separator sample (treated or untreated) on the stage of the contact angle
goniometer.

e Using a syringe, carefully dispense a single 5 pL droplet of the target battery electrolyte onto
the separator surface.[6]

o Immediately start recording the droplet's shape.
e Measure the contact angle within 5 seconds of the droplet making contact with the surface.

o Repeat the measurement at three different locations on the sample and calculate the
average.

3.3.2 Electrolyte Uptake Measurement This gravimetric method determines the separator's
capacity to absorb and retain electrolyte.

o Measure the initial dry weight of the separator sample (W_dry) using an analytical balance.

[7]

e Immerse the separator in the battery electrolyte for 1 hour in a sealed container to prevent
evaporation.

o Remove the separator, quickly blot the surface with lint-free wipes to remove excess liquid,
and immediately measure its final wet weight (W_wet).[7]

o Calculate the electrolyte uptake percentage using the following equation[7]:
o Electrolyte Uptake (%) = [(W_wet - W_dry) / W_dry] x 100

3.3.3 Porosity Measurement (n-Butanol Method) This method determines the void volume
fraction of the separator, which should remain largely unaffected by the surface treatment.

e Measure the dry weight of the separator (W_dry).
e Immerse the separator in n-butanol for 1 hour.

» Remove the separator, blot the surface, and measure the wet weight (W_wet_butanol).
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o Calculate the porosity (€) using the density of n-butanol (p_butanol = 0.81 g/cm3) and the
separator volume (V_sep), which is calculated from its measured dimensions (area and
thickness). The formula is[7]:

o Porosity (€) (%) = [(W_wet_butanol - W_dry) / (p_butanol x V_sep)] x 100

Expected Results and Data Presentation

The surface modification with hexadecyl sulfate is expected to significantly improve the
hydrophilicity of the polyolefin separator without compromising its bulk structural properties like
porosity. The electrolyte droplet on the treated separator should spread out rapidly, in contrast
to the beaded droplet on the untreated control.

SHS-Treated
Untreated Separator ]
Parameter Separator Causality of Change

(Control)
(Expected)

SHS creates a

Contact Angle (with ) - hydrophilic surface,
> 90° (Hydrophobic) < 30° (Hydrophilic) S ]
Electrolyte) lowering interfacial
tension.

Enhanced capillary

action from improved
Electrolyte Uptake (%) 80 - 120% > 200% wettability pulls more

electrolyte into the

pores.

The treatment is a
] 40 - 50% (No surface modification
Porosity (%) 40 - 50% o
significant change) and does not alter the

bulk porous structure.

Workflow Visualization

The following diagram illustrates the complete workflow from solution preparation to final
characterization of the modified battery separator.
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Caption: Workflow for separator modification and characterization.

Discussion and Troubleshooting
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» Rationale for Vacuum Oven: Using a vacuum oven ensures the complete removal of the
agueous solvent without requiring high temperatures that could damage the polyolefin
separator's microporous structure.

 Inconsistent Contact Angles: If contact angle measurements are highly variable, it may
indicate uneven coating or surface contamination. Ensure separators are handled only with
clean tweezers and that the SHS solution is homogenous before immersion.

o Temporary vs. Permanent Modification: It is important to recognize that surfactant-based
treatments are a form of surface adsorption, not permanent chemical grafting.[2] While highly
effective for initial wetting and cell assembly, some surfactant may desorb over many charge-
discharge cycles. For applications requiring long-term hydrophilicity, covalent modification
techniques may be more suitable.[2][8]

e Impact on Electrochemical Performance: The addition of a surfactant introduces a new
chemical species to the battery. While hexadecyl sulfate is generally electrochemically
stable within the standard voltage window of lithium-ion batteries, it is crucial to conduct cell-
level testing (e.g., cycle life, rate capability) to confirm that the modified separator does not
introduce unforeseen side reactions or performance degradation. Some studies have shown
that additives like sodium dodecyl sulfate (a similar surfactant) can be beneficial for reducing
polarization and improving cycling stability.[9]

Conclusion

The use of hexadecyl sulfate as a wetting agent provides a simple, scalable, and highly
effective method for overcoming the inherent hydrophobicity of commercial polyolefin battery
separators. The protocols detailed in this application note offer a reliable framework for
modifying and validating these separators. By significantly enhancing electrolyte wettability, this
surface treatment can lead to more efficient battery manufacturing, improved ionic conductivity,
and better overall electrochemical performance, making it a valuable technique for researchers
and developers in the energy storage field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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